Cas no 75708-92-8 (folic acid dihydrate)

folic acid dihydrate Properties

Names and Identifiers

• folic acid dihydrate
• Pteroylglutamic acid
• (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid,dihydrate
• Folic Acid
• Pte Glu
• VitaMin M
• VitaMin M or VitaMin Bc
• DTXSID20273931
• AS-58620
• ODYNNYOEHBJUQP-LTCKWSDVSA-N
• (2S)-2-[(4-{[(2-amino-4-oxo-1,4-dihydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid dihydrate
• L-Glutamic acid, N-(4-(((2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, dihydrate
• CS-0208047
• SCHEMBL842689
• (S)-2-(4-((2-amino-4-oxo-1,4-dihydropteridin-6-yl)methylamino)benzamido)pentanedioic acid dihydrate
• AKOS037748830
• (S)-2-(4-(((2-Amino-4-oxo-3,4-dihydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid dihydrate
• (2S)-2-[(4-{[(2-amino-4-oxo-3,4-dihydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid dihydrate
• MFCD00150769
• D95953
• 0S1T5C0JZL
• UNII-0S1T5C0JZL
• (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid;dihydrate
• Q27237158
• 75708-92-8
• L-Glutamic acid, N-(4-(((2-amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, hydrate (1:2)
• PteGlu dihydrate
• DTXCID40196416
• +Expand

• MDL： MFCD00150769
• InChIKey： ODYNNYOEHBJUQP-LTCKWSDVSA-N
• Inchi： InChI=1S/C19H19N7O6.2H2O/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;;/h1-4,8,12,21H,5-7H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);2*1H2/t12-;;/m0../s1
• SMILES： N=C1NC(=O)C2=C(N1)N=CC(=N2)CNC3=CC=C(C(N[C@H](C(O)=O)CCC(O)=O)=O)C=C3.O.O
• BRN： 100781

Computed Properties

• Exact Mass: 477.16100
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 10
• Monoisotopic Mass: 477.16081072g/mol
• Heavy Atom Count: 34
• Complexity: 767
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 60
• Surface Charge: 0
• Topological Polar Surface Area: 211Ų

Experimental Properties

• LogP: 0.87170
• PSA: 231.74000
• Merck: 14,4221
• Water Partition Coefficient: Miscible with water.
• Boiling Point: Not available
• Melting Point: 250°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Solids.
• Solubility: Not determined.
• Density: Not available